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Compound of Interest

Compound Name: 1-(Anilinocarbonyl)proline

Cat. No.: B1305016

This document provides a detailed overview of the core physicochemical properties of 1-
(Anilinocarbonyl)proline, a compound of interest in neurodegenerative disease research. The
information is intended for researchers, scientists, and professionals in the field of drug
development.

Quantitative Data Summary

The fundamental molecular characteristics of 1-(Anilinocarbonyl)proline are summarized in
the table below. This data is essential for a variety of experimental and analytical procedures,
including stoichiometry calculations, solution preparation, and spectroscopic analysis.

Property Value
Molecular Formula C12H14N203[1][2]
Molecular Weight 234.25 g/mol [3][4]1[5]

Experimental Protocols

The determination of the molecular weight of 1-(Anilinocarbonyl)proline is typically achieved
through mass spectrometry.

Protocol: Molecular Weight Determination by Mass Spectrometry
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o Sample Preparation: A dilute solution of 1-(Anilinocarbonyl)proline is prepared in a suitable
volatile solvent, such as methanol or acetonitrile.

« lonization: The sample solution is introduced into the mass spectrometer. Electrospray
ionization (ESI) is a common technique used for this type of molecule, as it is a soft
ionization method that minimizes fragmentation.

o Mass Analysis: The ionized molecules are guided into the mass analyzer. The analyzer
separates the ions based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

o Data Interpretation: The peak corresponding to the molecular ion [M+H]* or [M-H]~ is
identified to determine the molecular weight of the compound. High-resolution mass
spectrometry can be employed for highly accurate mass determination, which can also
confirm the elemental composition.

Molecular Structure and Logical Relationships

The chemical structure of 1-(Anilinocarbonyl)proline is derived from the covalent linkage of
three distinct chemical moieties: an aniline group, a carbonyl group, and a proline residue. This
relationship can be visualized as a hierarchical assembly.

Aniline Group

1-(Anilinocarbonyl)proline Carbonyl Group

Proline Residue

Click to download full resolution via product page

Caption: Logical relationship of the constituent parts of 1-(Anilinocarbonyl)proline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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